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Compound of Interest

Compound Name:
4-(4-dihexadecylamino-styryl)-N-

methylpyridinium iodide

Cat. No.: B045646 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
4-Di-16-ASP, also known as DiA (4-(4-(Dihexadecylamino)styryl)-N-methylpyridinium iodide), is

a lipophilic, green-fluorescent aminostyryl dye used for anterograde and retrograde neuronal

tracing. As a carbocyanine dye, it readily inserts into the lipid bilayer of cell membranes and

diffuses laterally, allowing for the labeling of entire neurons, including their intricate axonal and

dendritic arborizations. This property makes it a valuable tool for studying neuronal

morphology, connectivity, and for tracking neuronal populations both in vitro and in vivo. These

application notes provide an overview of the technique, key quantitative data, and detailed

protocols for its use.

Principle of Action
4-Di-16-ASP is a lipophilic molecule that is weakly fluorescent in aqueous environments but

becomes intensely fluorescent upon incorporation into lipid membranes. When applied locally

to a population of neurons, the dye is taken up by the cell membranes and diffuses throughout

the neuronal processes. This diffusion is passive and occurs in both anterograde (away from

the soma) and retrograde (towards the soma) directions. The lipophilic nature of the dye

restricts its movement to within the labeled cell, providing a clear and detailed outline of its

morphology.
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Quantitative Data
A critical aspect of selecting a fluorescent tracer is its performance in terms of brightness and

diffusion characteristics. The following tables summarize the available quantitative data for 4-

Di-16-ASP (DiA) in comparison to other commonly used lipophilic dyes.

Table 1: Relative Fluorescence Intensity of Lipophilic Tracers

Dye
Excitation
Wavelength (nm)

Relative
Fluorescence
Intensity (%)*

Reference

4-Di-16-ASP (DiA) 488 5 [1]

DiO 488 100 [1]

NeuroVue™ Green 488 98 [1]

DiI 568 100 [1]

NeuroVue™ Red 568 400 [1]

DiD 637 100 [1]

NeuroVue™ Maroon 637 98 [1]

*Note: Relative intensity was measured in capillaries containing equimolar concentrations of

the dyes and imaged by confocal microscopy under identical conditions.[1] This data indicates

that 4-Di-16-ASP is significantly dimmer than other green fluorescent lipophilic tracers when

excited at 488 nm.

Table 2: General Diffusion Rates of Lipophilic Tracers in Fixed Tissue
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Tracer Type Diffusion Rate Conditions Reference

Lipophilic Dyes

(general)

1.5 - 2.2 mm / 24

hours

Fixed spinal cord

preparations. Diffusion

slows with increased

distance and in tissue

fixed for longer

periods.

[2]

DiI ~6 mm / day In vivo [3]

DiI ~2 mm / month
Fixed tissue at room

temperature
[3]

Note: A specific diffusion rate for 4-Di-16-ASP is not readily available in the literature. The

provided data for general lipophilic dyes and DiI can serve as an estimate, but empirical

determination is recommended for specific experimental conditions.

Experimental Protocols
The following protocols are adapted from established methods for other carbocyanine dyes and

should be optimized for your specific application.

Protocol 1: Neuronal Tracing in Cultured Neurons (In
Vitro)
This protocol describes the application of 4-Di-16-ASP to cultured neurons to study their

morphology.

Materials:

4-Di-16-ASP (solid or dissolved in a suitable solvent like DMSO or ethanol)

Cultured neurons on coverslips

Phosphate-buffered saline (PBS)

Paraformaldehyde (PFA) solution (4% in PBS)
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Mounting medium

Microinjection setup or fine-tipped applicator

Workflow Diagram:
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Prepare 4-Di-16-ASP Solution

Apply 4-Di-16-ASP to Culture

Prepare Neuronal Culture

Incubate for Dye Diffusion

Fix Cells with 4% PFA

Wash with PBS

Mount Coverslip

Image with Fluorescence Microscope
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Obtain Fixed Tissue Block

Insert 4-Di-16-ASP Crystal

Incubate for Diffusion

Section Tissue with Vibratome

Mount Sections

Image with Confocal Microscope
 

High Lipophilicity

Membrane Insertion

Lateral Diffusion

Anterograde & Retrograde Tracing

Detailed Morphological Labeling

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Tracing Technique]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b045646#4-di-16-asp-neuronal-tracing-technique]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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